molecular formula C9H13NO B8506672 (1S)-1-amino-1-phenylpropan-2-ol

(1S)-1-amino-1-phenylpropan-2-ol

Cat. No.: B8506672
M. Wt: 151.21 g/mol
InChI Key: AAEOXZIUGCXWTF-NHSZFOGYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1S)-1-amino-1-phenylpropan-2-ol is a chiral β-amino alcohol that serves as a critical synthetic intermediate and precursor in medicinal chemistry and organic synthesis. This compound features a phenylethanolamine scaffold, a common structural motif found in numerous biologically active molecules, particularly adrenergic receptor agonists and antagonists . Its primary research value lies in its use as a versatile building block for the asymmetric synthesis of more complex pharmaceutical compounds. The stereochemistry of the (1S) enantiomer is crucial for conferring specific biological activity and selectivity in the resulting molecules, as it can be used to synthesize single-enantiomer drugs, thereby avoiding the development and testing of racemic mixtures. Researchers utilize this chiral synthon to develop potential beta-blockers and other cardiovascular agents, as the structure is analogous to that of prototypical beta-adrenergic antagonists. The compound's mechanism of action, when incorporated into final active pharmaceutical ingredients (APIs), typically involves interaction with G-protein coupled receptors (GPCRs), such as adrenoceptors. For Research Use Only. Not for human or veterinary or diagnostic use.

Properties

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

(1S)-1-amino-1-phenylpropan-2-ol

InChI

InChI=1S/C9H13NO/c1-7(11)9(10)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3/t7?,9-/m1/s1

InChI Key

AAEOXZIUGCXWTF-NHSZFOGYSA-N

Isomeric SMILES

CC([C@H](C1=CC=CC=C1)N)O

Canonical SMILES

CC(C(C1=CC=CC=C1)N)O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural and functional differences between 1λ⁶,2,6-Thiadiazine-1,1(2H)-dione and related thiadiazine derivatives:

Compound Name Key Functional Groups Applications/Properties References
1λ⁶,2,6-Thiadiazine-1,1(2H)-dione Sulfone (S⁶+), two ketones (dione) Polymerization accelerator
2H-1,2,6-Thiadiazine-3,4,5-triamine-1,1-dioxide Sulfone, three amine groups Unspecified (potential ligand)
1,2,6-Thiadiazine-3,5-dione-1,1-dioxides Sulfone, two ketones, variable R substituents Dental compositions, polymerization accelerators
Key Observations:

Functional Group Influence :

  • The triamine derivative () contains three amine groups, which may enhance its ability to act as a ligand in coordination chemistry. In contrast, the dione-sulfone derivatives ( and the target compound) exhibit electron-withdrawing effects, making them suitable for applications requiring stabilization of reactive intermediates (e.g., peroxidic polymerization) .
  • Substituent Variability : In 1,2,6-Thiadiazine-3,5-dione-1,1-dioxides (), alkyl, alkenyl, or aryl substituents (R groups) modulate solubility and reactivity. For instance, aryl groups may enhance thermal stability, while alkyl groups improve solubility in organic matrices, critical for dental applications .

Physicochemical Properties

While quantitative data (e.g., melting points, solubility) are absent in the provided evidence, inferences can be made:

  • Electron-Withdrawing Effects : Sulfone and dione groups increase polarity, likely enhancing solubility in polar solvents but reducing volatility.
  • Stability : Hypervalent sulfur and conjugated ketones contribute to thermal and oxidative stability, advantageous in high-energy polymerization systems .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.